1-(4-Nitrophenyl)-4-(2-pyridyl)piperazine

• Molecular Formula: C15H16N4O2
• Molecular Weight: 284.31 g/mol
• IUPAC Name: 1-(4-nitrophenyl)-4-pyridin-2-ylpiperazine
• InChI: InChI=1S/C15H16N4O2/c20-19(21)14-6-4-13(5-7-14)17-9-11-18(12-10-17)15-3-1-2-8-16-15/h1-8H,9-12H2
• InChI Key: CUOTYNOZPMJLBX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)[N+](=O)[O-])C3=CC=CC=N3

Description

1-(4-Nitrophenyl)-4-(2-pyridyl)piperazine is a useful research compound. Its molecular formula is C15H16N4O2 and its molecular weight is 284.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

From 1-(4-nitro-phenyl)-piperazine and 2-chloropyridine, by heating in DMSO to give 1-(4-nitro-phenyl)-4-pyridin-2-yl-piperazine then catalytic hydrogenation over Raney nickel in methanol.

Synthesis routes and methods II

Procedure details

A mixture of 1-chloro-4-nitro-benzene (4.34 g, 27.6 mmol) and anhydrous potassium carbonate (5.08 g, 36.8 mmol) was added to a solution of 1-(2-pyridyl)piperazine (3.0 g, 18.4 mmol) in diglyme (10 mL) and heated at reflux for 24 h. The reaction mixture was cooled to ambient temperature, filtered and the filtrate was concentrated in vacuo. The residue was diluted with chloroform and the organic layer was washed with water (5×40 mL), brine (3×30 mL), dried over anhydrous sodium sulphate and concentrated to yield a crude compound. This was purified by washing with hexane (5×5 mL) and then pentane (2×5 mL) to afford 1-(4-nitrophenyl)-4-(2-pyridyl)piperazine (4.0 g, 77%) as a yellow solid.